Cas no 1361897-77-9 (3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid)

• Product Name: 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid
• CAS No: 1361897-77-9
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4926673
• Update Time: 2025-06-15

3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-5-1-2-7(14)6(3-5)11-10(16)9(12(18)19)8(15)4-17-11/h1-4H,(H,18,19)
• InChI Key： NTEVPZSTIAVURG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(=CN=C1C1C=C(C=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.6
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid

Research Briefing on 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid (CAS: 1361897-77-9)

Recent studies have highlighted the growing importance of 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid (CAS: 1361897-77-9) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features and biological activity, has emerged as a promising candidate for various therapeutic applications. The following briefing provides an overview of the latest research developments, methodologies, and findings related to this compound.

The primary focus of recent investigations has been on elucidating the molecular mechanisms underlying the biological activity of 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure and interaction with biological targets. These studies have revealed that the compound exhibits high affinity for specific protein receptors, making it a potential lead molecule for drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, recent findings indicate that 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid can inhibit the activity of certain enzymes involved in inflammatory responses, suggesting its potential application in treating autoimmune diseases. Additionally, its role in apoptosis induction has been explored, with promising results in cancer cell lines.

Another significant area of research involves the optimization of the compound's pharmacokinetic properties. Scientists have synthesized various derivatives of 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid to enhance its bioavailability and reduce potential toxicity. Preliminary results from these studies indicate that structural modifications can significantly improve the compound's therapeutic index, paving the way for future clinical trials.

Despite these advancements, challenges remain in the development of 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid as a therapeutic agent. Issues such as solubility, stability, and off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of laboratory findings into clinical applications.

In conclusion, 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinic acid represents a promising avenue for drug discovery and development. Its unique chemical properties and biological activity make it a valuable subject of ongoing research. Future studies should focus on refining its pharmacological profile and exploring its potential in treating a broader range of diseases. The continued investigation of this compound is expected to yield significant contributions to the field of chemical biology and medicine.